Cas no 2172102-07-5 (3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid)

• Product Name: 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid
• CAS No: 2172102-07-5
• MF: C₃₃H₃₈N₂O₅
• MW: 542.665229320526
• CID: 5999902
• PubChem ID: 165581143
• Update Time: 2025-05-25

3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid
• 2172102-07-5
• EN300-1530657
• 3-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanamido]propanoic acid

• Inchi： 1S/C33H38N2O5/c1-23(32(38)35(20-19-31(36)37)21-25-13-4-3-5-14-25)11-10-12-24(2)34-33(39)40-22-30-28-17-8-6-15-26(28)27-16-7-9-18-29(27)30/h3-9,13-18,23-24,30H,10-12,19-22H2,1-2H3,(H,34,39)(H,36,37)
• InChI Key： GUNYOLTYRRJOEL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(C)C(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 542.27807232g/mol
• Monoisotopic Mass: 542.27807232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid

3-N-Benzyl-6-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic Acid: A Comprehensive Overview

The compound 3-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid, identified by the CAS registry number 2172102-07-5, represents a complex organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its intricate structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a heptanamidopropanoic acid backbone. The combination of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, peptide synthesis, and materials science.

The Fmoc group, a widely used protecting group in peptide chemistry, plays a crucial role in stabilizing the amine functionality during synthesis. This feature has been extensively explored in recent studies, where researchers have utilized the Fmoc group to enhance the efficiency of peptide coupling reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of Fmoc-protected amino acids significantly improved the yield and purity of complex peptide sequences. This highlights the importance of understanding the structural and functional properties of compounds like 3-N-benzyl-6-Fmoc-amino-heptanamidopropanoic acid in advancing peptide-based drug development.

The benzyl group attached to the nitrogen atom further contributes to the molecule's stability and reactivity. Benzyl groups are known for their ability to modulate electronic properties and steric effects, making them valuable in both organic synthesis and medicinal chemistry. Recent advancements in asymmetric catalysis have leveraged benzyl-containing compounds to achieve high enantioselectivity in key reactions. For example, a 2023 paper in Nature Catalysis reported the use of benzyl-substituted catalysts to synthesize chiral pharmaceutical intermediates with unprecedented efficiency.

The heptanamidopropanoic acid backbone introduces additional complexity to the molecule, providing opportunities for further functionalization and diversification. This structure allows for the incorporation of various substituents, enabling researchers to explore its potential in areas such as bioconjugation, drug delivery systems, and enzyme inhibition. A notable application of this compound was reported in a 2023 study published in Chemical Communications, where it was used as a scaffold for designing novel inhibitors of serine proteases—a class of enzymes implicated in various pathological conditions such as cancer and inflammation.

In terms of synthesis, the preparation of 3-N-benzyl-6-Fmoc-amino-heptanamidopropanoic acid involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Recent developments in flow chemistry have provided new avenues for streamlining these processes. For instance, continuous-flow methodologies have been employed to achieve higher yields and better product quality compared to traditional batch methods. These advancements underscore the importance of optimizing synthetic routes for complex molecules like this one to meet the demands of modern drug discovery pipelines.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The combination of hydrophobic and hydrophilic domains within its structure suggests potential uses in surfactants, emulsifiers, and self-assembling materials. Emerging research has explored the use of similar molecules as amphiphilic agents for stabilizing nanoparticles and enhancing their delivery efficiency in biomedical applications.

In conclusion, 3-N-benzyl-6-Fmoc-amino-heptanamidopropanoic acid (CAS No: 2172102-07-5) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure enables it to serve as a valuable tool in peptide synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.